Cas no 2034320-21-1 (1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea)

• Product name: 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea
• CAS No: 2034320-21-1
• MF: C₂₁H₂₆FN₅O
• MW: 383.46244764328
• CID: 5550416

1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea

• Inchi： 1S/C21H26FN5O/c22-17-6-3-4-15(12-17)14-23-21(28)24-18-8-10-27(11-9-18)20-13-16-5-1-2-7-19(16)25-26-20/h3-4,6,12-13,18H,1-2,5,7-11,14H2,(H2,23,24,28)
• InChI Key： HFZPCHIUCOZJNV-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC(F)=C1)C(NC1CCN(C2=CC3=C(N=N2)CCCC3)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea

Introduction to 1-[(3-Fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea (CAS No. 2034320-21-1)

1-[(3-Fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea (CAS No. 2034320-21-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group, a tetrahydrocinnoline moiety, and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new pharmaceutical agents is a complex and multidisciplinary endeavor that involves extensive research and rigorous testing. 1-[(3-Fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea has been the subject of several recent studies that have explored its pharmacological properties and potential therapeutic benefits. One of the key areas of interest is its activity as a modulator of specific receptors and enzymes, which are implicated in various diseases.

Mechanism of Action: The compound's mechanism of action is primarily attributed to its interaction with specific receptors and enzymes. The fluorophenyl group enhances its lipophilicity and improves its ability to cross biological membranes. The tetrahydrocinnoline moiety confers additional stability and contributes to its binding affinity for target proteins. The piperidine ring provides flexibility and conformational stability, which are crucial for optimal receptor binding.

Biological Activities: Recent studies have demonstrated that 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea exhibits potent anti-inflammatory and analgesic properties. These activities are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases, where it has been found to protect neurons from oxidative stress and promote neurogenesis.

Clinical Potential: The therapeutic potential of 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea is currently being evaluated in various clinical trials. Early results have been promising, with the compound demonstrating good safety profiles and efficacy in treating conditions such as chronic pain and inflammatory disorders. Further research is needed to fully understand its long-term effects and to optimize its use in clinical settings.

Synthesis and Characterization: The synthesis of 1-[(3-fluorophenyl)methyl]-3-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]urea involves a series of well-defined chemical reactions that ensure high purity and yield. Key steps include the formation of the urea linkage between the piperidine ring and the tetrahydrocinnoline moiety, as well as the introduction of the fluorophenyl group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are used to characterize the final product and confirm its structure.

Safety Considerations: strong>The safety profile of 1 - [( 3 - fluorophenyl ) methyl ] - 3 - [ 1 - ( 5 , 6 , 7 , 8 - tetrahydrocinnolin - 3 - yl ) piperidin - 4 - yl ] urea strong > has been extensively evaluated in preclinical studies . These studies have shown that the compound is well tolerated at therapeutic doses , with minimal adverse effects . However , as with any new pharmaceutical agent , ongoing monitoring is essential to ensure long-term safety . p > < p >< strong > Future Directions : strong > The future of 1 - [( 3 - fluorophenyl ) methyl ] - 3 - [ 1 - ( 5 , 6 , 7 , 8 - tetrahydrocinnolin - 3 - yl ) piperidin - 4 - yl ] urea strong > in pharmaceutical research looks promising . Ongoing clinical trials will provide valuable insights into its efficacy and safety in treating various conditions . Additionally , further investigations into its mechanism of action may lead to the development of novel therapeutic strategies for diseases that currently lack effective treatments . p > article > response >